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UNC 0631 is a potent and selective inhibitor of the histone methyltransferase G9a (IC₅₀ = 4 nM) and is

widely used in epigenetic research [1] [2] [3]. Its solubility profile is a key consideration for preparing stock

solutions.

The table below summarizes the solubility data and key chemical properties for UNC 0631:

Property Value / Description

Molecular
Weight

635.93 g/mol [1] [4] [3]

CAS Number 1320288-19-4 [1] [2] [4]

Chemical
Formula

C₃₇H₆₁N₇O₂ [1] [2] [3]

Solubility in
DMSO

≥ 18.35 mg/mL (28.86 mM) [2]. Other sources report 100 mg/mL (157.25 mM) [3]
and 16.67 mg/mL (26.21 mM) [1].

Solubility in
Ethanol

≥ 12.66 mg/mL (19.91 mM) [2]. Another source reports 5 mg/mL (7.86 mM), noting
that heating is recommended [3].

Solubility in
Water

Insoluble or slightly soluble [2] [3]
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Experimental Protocols and Handling

Stock Solution Preparation

For in vitro assays, UNC 0631 is typically prepared as a concentrated stock solution in DMSO.

Calculating Mass: Determine the mass of UNC 0631 needed to achieve your desired concentration

and volume. For example, to prepare 1 mL of a 10 mM stock solution in DMSO, you would require
approximately 6.36 mg of UNC 0631 (Molecular Weight: 635.93 g/mol).

Dissolution:
Due to its high solubility, dissolve the compound in a suitable volume of DMSO.

General Tip: If the compound does not dissolve immediately, it is recommended to warm the
tube at 37°C for 10 minutes and/or shake it in an ultrasonic water bath [1] [2].

Aliquoting and Storage:
Aliquot the stock solution into sterile vials to avoid repeated freeze-thaw cycles.

Storage: Store stock solutions at -20°C for short-term use (several months) or at -80°C for
longer-term storage (up to two years) [1].

Stability Note: It is not recommended to store the solution for a very long time; it is best used
soon after preparation [2].

Cell-Based Assay Protocol

The following workflow outlines a typical cell-based experiment to assess the efficacy of UNC 0631, such as

measuring the reduction of histone H3K9 dimethylation (H3K9me2). The protocol is adapted from research

using cell lines like MDA-MB-231 [1] [2].
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Start Cell Culture Assay

Seed cells (e.g., MDA-MB-231)
in multi-well plates

Incubate for 24h
(37°C, 5% CO₂)

Treat cells with
UNC 0631 (e.g., 10 µM)

Incubate for 48h
(37°C, 5% CO₂)

Analyze H3K9me2 levels
(e.g., Western Blot, In-Cell Western)

Assay Complete

Click to download full resolution via product page

Key Experimental Details:

Cell Treatment: Treat cells with UNC 0631 for 48 hours [1] [2]. The concentration used in a high-
throughput screen for adenoid cystic carcinoma was 10 µM [5].

Cellular Potency: UNC 0631 potently reduces H3K9me2 levels in various cell lines. The IC₅₀ for this
functional effect in MDA-MB-231 cells is 25 nM [1] [2].

Cytotoxicity: The compound shows low cell toxicity in MDA-MB-231 cells with an IC₅₀ of 2.8 µM in
an MTT assay, indicating a good toxicity-to-function ratio [1].
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Research Application in Cancer Models

UNC 0631 has been identified as a promising agent in pre-clinical cancer research. A 2025 study used high-

throughput screening to evaluate histone-modifying drugs in adenoid cystic carcinoma (ACC) [5].

The study employed two complementary models and identified UNC 0631 as a hit compound. The

experimental workflow and key findings are summarized below:

2D Culture (Non-CSC Population)

3D Culture (CSC-Enriched Tumorspheres)

High-Throughput Screen
157 HMDs on UM-HACC-2A cells

Treat 2D monolayer
with 10 µM compounds

Allow tumorsphere formation
in ultra-low attachment plates

Image and quantify
cell death (PI/Hoechst)

Identify Candidate Compounds

Treat tumorspheres
with 10 µM compounds

Image and quantify
sphere death (PI/Hoechst)

UNC 0631 induced 82.5% cell death
in non-CSC model (p < 0.0001)

Click to download full resolution via product page

The following table summarizes the key quantitative findings for UNC 0631 from this screening study [5]:
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Assay Model Effect Measured Result Statistical Significance

Non-CSC (2D) Cell Death Induction 82.5% p < 0.0001

Tumorsphere
(3D)

Not specifically reported

for UNC 0631

Effective

candidate

Identified as one of 11 compounds

effective against tumorspheres

Critical Notes for Application

Solubility Variations: The reported solubility values differ between suppliers. It is advisable to start

with the lower estimates and use recommended techniques like warming and sonication to achieve
dissolution.

DMSO Concentration in Assays: When adding the stock solution to cell culture media, ensure the
final concentration of DMSO is kept low (typically below 0.1-0.5%) to avoid solvent cytotoxicity.

Research Use Only: UNC 0631 is intended for research purposes only and is not for diagnostic or
therapeutic use [1] [2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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